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Compound of Interest

Compound Name: 4-Chlorobenzylidenemalononitrile

Cat. No.: B154246

An In-depth Technical Guide to the Chemical Properties of 4-Chlorobenzylidenemalononitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Chlorobenzylidenemalononitrile, systematically named 2-[(4-
chlorophenyl)methylidene]propanedinitrile, is a synthetic organic compound with the molecular
formula C10HsCIN2. It is a solid, crystalline substance at room temperature, recognized for its
potent irritant properties.[1][2] While widely known as the primary component of the tear gas
agent CS, its unique chemical structure—featuring a reactive a,3-unsaturated dinitrile system—
makes it a subject of significant interest in organic synthesis and pharmacology.[3][4] Its
profound physiological effects are primarily mediated through the activation of the Transient
Receptor Potential Ankyrin 1 (TRPA1) ion channel, making it a valuable chemical probe for
studying nociception and neurogenic inflammation.[1][5][6] This guide provides a
comprehensive overview of its chemical properties, synthesis, and mechanism of action for
professionals in research and development.

Chemical and Physical Properties

4-Chlorobenzylidenemalononitrile is a white to yellow crystalline solid.[1][4] It is sparingly
soluble in water but shows good solubility in various organic solvents, including acetone,
benzene, and methylene chloride.[7] The key physicochemical properties are summarized in
the table below.
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Property Value Source(s)
2-{(4-
IUPAC Name chlorophenyl)methylidene]prop  [8]
anedinitrile
CAS Number 1867-38-5 (8]
Molecular Formula C10H5CIN2 [8]
Molecular Weight 188.61 g/mol [8]
Appearance Yellow crystalline solid [1][4]
Melting Point 162-163 °C [1]
Boiling Point 335.4 °C at 760 mmHg [1]
Density 1.296 g/cm3 [1]
Vapor Pressure 0.00012 mmHg at 25 °C [1]
Water Solubility 0.1-0.5 g/100 mL [7]

Spectral Data

The structural identity of 4-Chlorobenzylidenemalononitrile is confirmed through various
spectroscopic techniques. The key spectral features are outlined below, providing characteristic
data for compound verification.
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. . Characteristic Peaks /
Spectroscopic Technique . Source(s)
Signals

~2224 cm~1 (C=N stretch),
Infrared (IR) B [°]
~1605 cm~1 (C=C stretch)

0 8.57 (s, 1H, vinylic CH), &
1H NMR (DMSO-ds) 7.97 (d), 6 7.73 (d) (aromatic [3]
CH)

5 158.3, 141.2, 131.8, 130.1,
13C NMR (CDCls) [10]
129.3, 113.4, 112.3, 83.3

Mass Spectrometry (EI) m/z 188 (M™*), 153 (M-CI)* [8]

Chemical Synthesis: An Experimental Protocol

4-Chlorobenzylidenemalononitrile is most commonly synthesized via a Knoevenagel
condensation reaction between 4-chlorobenzaldehyde and malononitrile.[11][12] This reaction
involves the base-catalyzed condensation of an active methylene compound with a carbonyl

group.

General Knoevenagel Condensation Workflow

The logical flow of the synthesis from starting materials to the final, purified product is illustrated
below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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